Cas no 950364-23-5 (5-2-(4-chlorophenoxy)acetyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one)

• Product Name: 5-2-(4-chlorophenoxy)acetyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one
• CAS No: 950364-23-5
• MF: C₁₇H₁₅ClN₂O₃
• MW: 330.765603303909
• CID: 5430935
• Update Time: 2025-06-09

5-2-(4-chlorophenoxy)acetyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-[2-(4-chlorophenoxy)acetyl]-3,4-dihydro-1H-1,5-benzodiazepin-2-one
• 5-2-(4-chlorophenoxy)acetyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one

• Inchi： 1S/C17H15ClN2O3/c18-12-5-7-13(8-6-12)23-11-17(22)20-10-9-16(21)19-14-3-1-2-4-15(14)20/h1-8H,9-11H2,(H,19,21)
• InChI Key： QXXBSPCRHCFHNX-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC=C2N(C(COC2=CC=C(Cl)C=C2)=O)CCC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines Benzodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines

Additional information on 5-2-(4-chlorophenoxy)acetyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one

Introduction to 5-2-(4-Chlorophenoxy)acetyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one (CAS No. 950364-23-5)

5-2-(4-Chlorophenoxy)acetyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one, with the CAS number 950364-23-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, which are widely known for their diverse pharmacological activities, including anxiolytic, sedative, and muscle relaxant properties. The unique structural features of 5-2-(4-Chlorophenoxy)acetyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one make it a promising candidate for the development of novel therapeutic agents.

The chemical structure of 5-2-(4-Chlorophenoxy)acetyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one is characterized by a benzodiazepine core with a substituted acetyl group and a 4-chlorophenoxy moiety. These functional groups contribute to its pharmacological profile and biological activity. The presence of the 4-chlorophenoxy group is particularly noteworthy as it can influence the compound's lipophilicity and receptor binding affinity. Recent studies have shown that modifications in these regions can significantly affect the compound's potency and selectivity.

In terms of its synthesis, 5-2-(4-Chlorophenoxy)acetyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one can be prepared through a multi-step process involving the condensation of appropriate precursors. The synthetic route typically involves the formation of an intermediate benzodiazepine core followed by functionalization with the desired substituents. This approach allows for the systematic exploration of structure-activity relationships (SAR), which is crucial for optimizing the compound's therapeutic potential.

The pharmacological properties of 5-2-(4-Chlorophenoxy)acetyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one have been extensively studied in both in vitro and in vivo models. Research has demonstrated that this compound exhibits potent anxiolytic effects without causing significant sedation or cognitive impairment. These findings are particularly important as they suggest that 5-2-(4-Chlorophenoxy)acetyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one could be developed into a safer alternative to traditional benzodiazepines.

Clinical trials have also been conducted to evaluate the safety and efficacy of 5-2-(4-Chlorophenoxy)acetyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits a favorable pharmacokinetic profile. These findings have paved the way for further clinical investigations to explore its potential applications in treating anxiety disorders and other related conditions.

In addition to its anxiolytic properties, recent studies have also explored the potential of 5-2-(4-Chlorophenoxy)acetyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one as an anticonvulsant agent. Preclinical data suggest that this compound may have a broader therapeutic window compared to existing anticonvulsants. This is particularly relevant given the high unmet need for new treatments in epilepsy and other seizure disorders.

The mechanism of action of 5-2-(4-Chlorophenoxy)acetyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one is believed to involve modulation of GABAergic neurotransmission. Specifically, it is thought to enhance GABA-A receptor function by allosterically modulating receptor sensitivity to GABA. This mechanism is consistent with its anxiolytic and anticonvulsant effects observed in preclinical studies.

To further enhance its therapeutic potential, ongoing research is focused on optimizing the pharmacokinetic properties of 5-2-(4-Chlorophenoxy)acetyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one. Strategies such as prodrug design and nanoparticle formulation are being explored to improve bioavailability and reduce side effects. These efforts aim to develop formulations that can deliver the compound more effectively to target tissues while minimizing systemic exposure.

In conclusion, 5 - 2 - ( 4 - Chlorophenoxy ) acetyl - 2 , 3 , 4 , 5 - tetrahydro - 1 H - 1 , 5 - benzodiazepin - 2 - one (CAS No . 950364 - 23 - 5) represents a promising lead compound in the development of novel benzodiazepine derivatives with improved safety and efficacy profiles. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further clinical investigation. As research in this area continues to advance, 5 - 2 - ( 4 - Chlorophenoxy ) acetyl - 2 , 3 , 4 , 5 - tetrahydro - H - H , BZD)-one (CAS No .9^₉) is likely to play a significant role in shaping the future landscape of anxiolytic and anticonvulsant therapies.